(RS)-4-benzyl-5-oxomorpholine-3-carbonyl chloride

• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol
• IUPAC Name: 4-benzyl-5-oxomorpholine-3-carbonyl chloride
• InChI: InChI=1S/C12H12ClNO3/c13-12(16)10-7-17-8-11(15)14(10)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key: OLGCVILYARJASH-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)Cl

Description

(RS)-4-benzyl-5-oxomorpholine-3-carbonyl chloride is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To (RS)-4-benzyl-5-oxo-morpholine-3-carboxylic acid (2.0 g, 8.51 mmol) in MDC (40 ml) was slowly added oxalyl chloride (1.51 ml, 17.1 mmol). The mixture was stirred for 0.5 h at room temperature and then evaporated to give (RS)-4-benzyl-5-oxomorpholine-3-carbonyl chloride as a brown solid (1.99 g, 92%). Ammonia gas was bubbled steadily through a solution of (RS)-4-benzyl-5-oxomorpholine-3-carbonyl chloride (1.99 g, 7.79 mmol) in MDC (40 ml) at 0° C. for 0.5 h, and then the mixture allowed to warm to room temperature. The solid was collected by filtration, washed with MDC (30 ml) and dried in vacuo at 40° C. to give the title compound as a white solid (2.1 g, 99%). Mass spectrum (API+): Found 235 (MH30 ). C12H14N2O3 requires 234.